2-Hydroxyethyl azetidine-1-carboxylate
Description
Properties
CAS No. |
118217-70-2 |
|---|---|
Molecular Formula |
C6H11NO3 |
Molecular Weight |
145.158 |
IUPAC Name |
2-hydroxyethyl azetidine-1-carboxylate |
InChI |
InChI=1S/C6H11NO3/c8-4-5-10-6(9)7-2-1-3-7/h8H,1-5H2 |
InChI Key |
MLQPYCHSIMKBQL-UHFFFAOYSA-N |
SMILES |
C1CN(C1)C(=O)OCCO |
Synonyms |
1-Azetidinecarboxylicacid,2-hydroxyethylester(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Azetidine Derivatives
Comparison :
- Reactivity : The azetidine ring in 2-hydroxyethyl azetidine-1-carboxylate likely shares strain-driven reactivity with azetidine-3-carboxylic acid, facilitating ring-opening reactions or nucleophilic substitutions.
- Solubility : The hydroxyethyl group in the target compound may improve aqueous solubility compared to tert-butyl-protected analogs, akin to how HEMA’s hydroxyethyl group enhances compatibility in polymer matrices .
Hydroxyethyl-Functionalized Compounds
Comparison :
- Hydrogen Bonding : The hydroxyethyl group in 2-hydroxyethyl azetidine-1-carboxylate could mimic tyrosol’s antioxidant capacity or HEMA’s role in modulating polymer conformations .
- Biological Activity : Unlike tyrosol (natural antioxidant), the azetidine-carboxylate hybrid may exhibit unique bioactivity, such as enzyme inhibition or receptor modulation, as seen in azetidine-based kinase inhibitors .
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 2-hydroxyethyl azetidine-1-carboxylate, and how can reaction progress be monitored?
- Methodological Answer : The synthesis of azetidine carboxylates often involves nucleophilic substitution or ring-opening reactions. For example, tert-butyl azetidine carboxylates are synthesized via Boc protection of azetidine precursors, followed by functionalization (e.g., hydroxylation) . For 2-hydroxyethyl derivatives, ethylene oxide or glycol derivatives may serve as hydroxyethyl donors. Reaction efficiency can be monitored using thin-layer chromatography (TLC) or in situ FT-IR spectroscopy to track carbonyl group formation (e.g., disappearance of starting material at ~1700 cm⁻¹) .
Q. Which spectroscopic techniques are critical for characterizing 2-hydroxyethyl azetidine-1-carboxylate, and what spectral markers should be prioritized?
- Methodological Answer : Key techniques include:
- NMR : The azetidine ring protons resonate between δ 3.0–4.5 ppm (¹H), with distinct splitting patterns due to ring strain. The hydroxyethyl group shows signals at δ 1.5–2.0 ppm (CH₂) and δ 3.5–4.0 ppm (OH) in D₂O-exchanged samples .
- IR : The carbonyl stretch (C=O) of the carboxylate ester appears at ~1740–1720 cm⁻¹, while the hydroxyethyl group exhibits O-H stretching at ~3400 cm⁻¹ .
- Mass Spectrometry : High-resolution MS (HRMS) confirms molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns indicative of ester cleavage .
Advanced Research Questions
Q. How can researchers resolve contradictions in NMR data when analyzing stereoisomers or conformational flexibility in 2-hydroxyethyl azetidine-1-carboxylate?
- Methodological Answer : Dynamic NMR or variable-temperature (VT-NMR) experiments can distinguish between rigid and flexible conformers by observing coalescence of split signals at elevated temperatures . For stereoisomers, X-ray crystallography (using SHELX for refinement) provides unambiguous structural assignments . Computational methods (e.g., DFT calculations) predict chemical shifts and verify experimental data .
Q. What mechanistic insights govern the reactivity of 2-hydroxyethyl azetidine-1-carboxylate in nucleophilic substitution or ring-opening reactions?
- Methodological Answer : The azetidine ring’s strain (smaller than pyrrolidine) increases susceptibility to ring-opening. Kinetic studies using deuterated solvents or isotopic labeling (e.g., ¹⁸O in carboxylate) can differentiate SN1 vs. SN2 pathways . For hydroxyethyl derivatives, intramolecular hydrogen bonding may stabilize transition states, as shown in analogous tert-butyl azetidine systems .
Q. How does structural modification of 2-hydroxyethyl azetidine-1-carboxylate influence its bioactivity in medicinal chemistry applications?
- Methodological Answer : Structure-activity relationship (SAR) studies require systematic variation of substituents (e.g., replacing hydroxyethyl with fluorinated or methyl groups) and evaluation via in vitro assays (e.g., enzyme inhibition). Molecular docking simulations (using software like AutoDock) predict binding affinities to targets such as proteases or GPCRs . Comparative analysis with tert-butyl derivatives (e.g., HY-Y0530) highlights the role of steric bulk vs. polarity in target engagement .
Data Analysis and Experimental Design
Q. What statistical approaches are recommended for analyzing contradictory results in azetidine carboxylate stability studies?
- Methodological Answer : Accelerated stability testing under varied pH/temperature conditions (e.g., 40°C/75% RH) can identify degradation pathways. Multivariate analysis (e.g., PCA) distinguishes primary degradation products (e.g., hydrolyzed carboxylates) from artifacts. Conflicting data may arise from impurities; LC-MS purity checks (>95%) are essential .
Q. How should researchers design experiments to validate the hypothesized metabolic pathways of 2-hydroxyethyl azetidine-1-carboxylate in vivo?
- Methodological Answer : Radiolabeled (¹⁴C) analogs enable tracking of metabolic fate via scintillation counting or PET imaging. Microsomal incubation (e.g., liver S9 fractions) identifies phase I/II metabolites, while HRMS/MS elucidates structures . Comparative studies with tert-butyl analogs (e.g., PB00141) control for esterase-mediated hydrolysis .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
